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Compound of Interest

Compound Name: 2-Ethyl-1-pentene

Cat. No.: B13815229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 2-ethyl-1-
pentene, including experimental protocols for their determination. This information is critical for
professionals in chemical research and development, where accurate physical property data is
essential for process design, safety assessments, and quality control.

Core Physicochemical Data

The boiling point and density of 2-ethyl-1-pentene have been reported with some variation in
the literature. These values are summarized in the table below for comparative analysis.

Property Value Source
Boiling Point 85.4 °C (at 760 mmHg) [11[2]

94 °C [31[4]

Density 0.703 g/cm? [1]
0.7040 g/cm3 [3]

0.708 g/cm3 [4]

Experimental Protocols
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The determination of boiling point and density for volatile organic compounds like 2-ethyl-1-
pentene requires precise and standardized methodologies to ensure accuracy and
reproducibility. Below are detailed descriptions of common experimental protocols.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For volatile hydrocarbons, methods like distillation and gas chromatography are
commonly employed.

1. Simple Distillation Method
This is a fundamental technique for determining the boiling point of a pure liquid.[5][6]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o A measured volume of 2-ethyl-1-pentene is placed in the distillation flask along with
boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The flask is gently heated. As the liquid boils, the vapor rises, and its temperature is
continuously monitored.

o The temperature at which the vapor temperature stabilizes while the liquid is distilling is
recorded as the boiling point.[5] It's crucial to also record the atmospheric pressure at the
time of the measurement.

2. Gas Chromatography (GC) Method

Gas chromatography can be used to determine the boiling point distribution of hydrocarbon
solvents.[2][4] This method is particularly useful for assessing the purity of the sample.
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e Principle: The retention time of a compound in a GC column is related to its boiling point. By
calibrating the instrument with known standards, the boiling point of an unknown sample can
be determined.

o Apparatus: A gas chromatograph equipped with a capillary column and a suitable detector
(e.g., Flame lonization Detector - FID).

e Procedure (General Outline):

o A calibration curve is generated by injecting a series of n-alkane standards with known
boiling points and recording their retention times.

o A sample of 2-ethyl-1-pentene is injected into the gas chromatograph under the same
conditions as the standards.

o The retention time of the 2-ethyl-1-pentene peak is measured.

o The boiling point is determined by correlating the retention time of the sample with the
calibration curve. The ASTM D5399 standard provides a detailed methodology for
determining the boiling point distribution of hydrocarbon solvents by gas chromatography.

[2]14]

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. For light
hydrocarbons, specific methods are required to handle their volatility.

1. Digital Density Meter Method (ASTM D4052)

This method covers the determination of density and relative density of petroleum distillates
and viscous oils using a digital density meter.[7]

e Principle: A small sample of the liquid is introduced into a U-shaped oscillating tube. The
change in the oscillation frequency of the tube caused by the sample is directly proportional
to its density.

o Apparatus: A digital density meter capable of maintaining a constant temperature.
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e Procedure:

o The instrument is calibrated using two reference standards of known density (e.qg., dry air
and distilled water).

o The sample of 2-ethyl-1-pentene is injected into the measuring cell, ensuring no air
bubbles are present.

o The instrument measures the oscillation period and calculates the density based on the
calibration data. The measurement is typically performed at a standard temperature, such
as 20°C.

2. Pressure Hydrometer Method (ASTM D1657)

This test method is specifically designed for determining the density of light hydrocarbons,
including those with high vapor pressures.[1][3]

e Principle: A hydrometer is floated in a sample of the liquid within a pressure-sealed cylinder.
The density is read directly from the hydrometer scale at a controlled temperature and
pressure.

e Apparatus: A pressure hydrometer cylinder, a hydrometer, a constant-temperature bath, and
a thermometer.

e Procedure:

o The pressure cylinder is rinsed with the sample and then filled to a level that allows the
hydrometer to float freely.

o The sealed cylinder is placed in a constant-temperature bath until the sample reaches
thermal equilibrium.

o The hydrometer reading and the temperature of the sample are recorded. Corrections may
be necessary for temperature and meniscus effects to obtain the final density value.[1]

Workflow and Logical Relationships
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The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a volatile organic compound like 2-ethyl-1-pentene.

Sample Preparation

Obtain 2-Ethyl-1-Pentene Sample

A

Assess Purity (e.g., via GC)

y A A

Method B: GC Analysis Method A: Digital Density Meter Method B: Pressure Hydrometer
(ASTM D5399) (ASTM D4052) (ASTM D1657)

Y
Method A: Distillation

Data Analysis & Reporting

Record Boiling Point & Record Density &
Atmospheric Pressure Temperature

Final Technical Report

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-Ethyl-
1-Pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13815229#boiling-point-and-density-of-2-ethyl-1-
pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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